8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one
Description
8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one is a synthetic coumarin derivative characterized by a 2H-chromen-2-one core substituted with a 3,4-dimethoxyphenyl group at position 3, a hydroxyl group at position 7, and an azepane (a seven-membered saturated heterocycle) linked via a methylene group at position 6. Its molecular formula is C22H23NO3, with an average molecular mass of 349.43 g/mol and a monoisotopic mass of 349.167794 Da .
Properties
Molecular Formula |
C24H27NO5 |
|---|---|
Molecular Weight |
409.5 g/mol |
IUPAC Name |
8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxychromen-2-one |
InChI |
InChI=1S/C24H27NO5/c1-28-21-10-8-16(14-22(21)29-2)18-13-17-7-9-20(26)19(23(17)30-24(18)27)15-25-11-5-3-4-6-12-25/h7-10,13-14,26H,3-6,11-12,15H2,1-2H3 |
InChI Key |
HCEQQRLTANCZFN-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC3=C(C(=C(C=C3)O)CN4CCCCCC4)OC2=O)OC |
Origin of Product |
United States |
Biological Activity
8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one, a compound belonging to the class of flavonoids, has garnered attention for its potential biological activities. With a molecular formula of C24H27NO5 and a molecular weight of 409.5 g/mol, this compound exhibits various pharmacological properties that are being explored in current research.
Antioxidant Properties
Research indicates that flavonoids, including the compound , possess significant antioxidant capabilities. These properties are primarily attributed to their ability to scavenge free radicals and reduce oxidative stress, which is linked to numerous diseases such as cancer and cardiovascular disorders.
Molecular Docking Studies
Molecular docking studies have been employed to assess the binding affinity of this compound with various biological targets. Such studies can provide insights into its mechanism of action at the molecular level. For instance, interactions with protein disulfide isomerase (PDI) have been noted in related compounds, indicating possible antithrombotic effects .
Antimicrobial Activity
Flavonoids are also recognized for their antimicrobial properties. Preliminary studies suggest that similar compounds exhibit activity against a range of pathogens, including bacteria and fungi. The exact mechanisms often involve disruption of microbial cell membranes or inhibition of essential microbial enzymes.
Table: Summary of Biological Activities
Case Study: Cardioprotective Effects
In a study involving male Wistar rats subjected to myocardial infarction via isoproterenol administration, treatment with related coumarin derivatives led to significant improvements in cardiac biomarkers and structural heart changes. The treated groups showed reduced levels of CK-MB and LDH, indicating less myocardial damage compared to untreated controls .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The structural and functional attributes of 8-(azepan-1-ylmethyl)-3-(3,4-dimethoxyphenyl)-7-hydroxy-2H-chromen-2-one can be contextualized by comparing it to analogs with modifications in substituents, ring systems, or electronic properties. Below is a detailed analysis:
Structural Analogues
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